A solvent-free synthesis of α,α′-bis(substituted benzylidene) cycloalkanones catalyzed by lanthanide amides [(Me3Si)2N]3Ln(μ-Cl)Li(THF)3 under microwave irradiation†

Green Chemistry Pub Date: 2005-07-28 DOI: 10.1039/B504890G

Abstract

Under solvent-free and microwave irradiation conditions, the corresponding E,E′-α,α′-bis(substituted benzylidene) cycloalkanones were prepared in high yields by the cross-aldol reactions of cyclopentanone or cyclohexanone with aromatic aldehydes catalyzed by the lanthanide amides [(Me3Si)2N]3Ln(μ-Cl)Li(THF)3. The reactions produce the products in relatively low yields and require a long time when they were performed in various solvents without microwave irradiation. Thus, the procedure provides a simple and a green synthetic methodology.

Graphical abstract: A solvent-free synthesis of α,α′-bis(substituted benzylidene) cycloalkanones catalyzed by lanthanide amides [(Me3Si)2N]3Ln(μ-Cl)Li(THF)3 under microwave irradiation
A solvent-free synthesis of α,α′-bis(substituted benzylidene) cycloalkanones catalyzed by lanthanide amides [(Me3Si)2N]3Ln(μ-Cl)Li(THF)3 under microwave irradiation†
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